Cas no 1446223-84-2 (tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 1446223-84-2
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 6153107
• PubChem ID: 89666900
• Update Time: 2025-07-22

tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate
• SCHEMBL15081429
• 1446223-84-2
• EN300-798823

• Inchi： 1S/C12H16ClNO3S/c1-7(14-11(16)17-12(2,3)4)9(15)10-8(13)5-6-18-10/h5-7H,1-4H3,(H,14,16)/t7-/m0/s1
• InChI Key： HTRXYIDJTRHWRG-ZETCQYMHSA-N
• SMILES： ClC1C=CSC=1C([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate

Introduction to tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 1446223-84-2)

tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate, identified by the chemical formula C₁₃H₁₇ClNO₃S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of a (2S)-configuration in the side chain and the incorporation of a 3-chlorothiophen-2-yl moiety make this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The CAS No. 1446223-84-2 provides a unique identifier for this compound, ensuring consistency and precision in scientific literature and regulatory filings. As of recent advancements, this compound has been studied for its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The structural features of tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate contribute to its unique pharmacokinetic properties, including solubility, metabolic stability, and target specificity.

In the context of modern drug discovery, the synthesis and characterization of this compound have been refined through advanced techniques such as chiral resolution and stereoselective synthesis. The (2S)-configuration is particularly critical, as enantiomeric purity can significantly influence the efficacy and safety of a pharmaceutical agent. Recent studies have highlighted the importance of such stereochemistry in achieving optimal biological activity, with tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate demonstrating promising results in preclinical models.

The 3-chlorothiophen-2-yl group is another key feature that enhances the pharmacological profile of this compound. Thiophene derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The chloro substitution at the 3-position introduces additional electronic properties that can modulate interactions with biological targets, making it an attractive scaffold for medicinal chemists. This combination of structural elements has led to its investigation as a potential lead compound in several therapeutic areas.

Recent research has focused on leveraging computational methods to predict the binding affinity and metabolic fate of tert-butyl N-[(2S)-1-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate. Molecular docking studies have revealed its potential interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, pharmacokinetic modeling has suggested favorable properties such as good oral bioavailability and moderate metabolic clearance, indicating its suitability for further development into an oral therapeutic agent.

The synthesis of this compound involves multi-step organic reactions, with careful attention paid to maintaining stereochemical integrity throughout the process. Key synthetic strategies include nucleophilic substitution reactions, oxidation processes, and chiral auxiliary-assisted methods. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yields and enantiomeric purity. Advances in synthetic methodologies have enabled more efficient production scales, making it feasible for large-scale pharmaceutical applications.

In conclusion, tert-butyl N-[(2S)-1-(3-chlorothiophen-2-ytl)-1 oxopropan - 2 - yl]carbamate (CAS No. 1446223 - 84 - 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across multiple disease indications.